Bruceantinoside A

• Molecular Formula: C34H46O16
• Molecular Weight: 710.7 g/mol
• InChI: InChI=1S/C34H46O16/c1-12(2)13(3)7-19(36)50-25-27-33-11-46-34(27,31(44)45-6)28(42)24(41)26(33)32(5)9-16(20(37)14(4)15(32)8-18(33)49-29(25)43)47-30-23(40)22(39)21(38)17(10-35)48-30/h7,9,12,14-15,17-18,21-28,30,35,38-42H,8,10-11H2,1-6H3/b13-7+/t14-,15-,17+,18-,21+,22-,23+,24+,25+,26+,27+,28-,30+,32-,33+,34+/m0/s1
• InChIKey: ASHBUMOFZXVPPC-IBUAVMITSA-N

Bruceantinoside A: A Glycosylated Quassinoid Reference Compound for Structure-Activity Relationship and Comparative Pharmacognosy Studies

Bruceantinoside A (CAS 79439-85-3, C34H46O16, MW 710.7) is a quassinoid glucoside isolated from Brucea javanica and B. antidysenterica [1]. As a glycosylated derivative within the quassinoid family of degraded triterpenes, its defining structural feature is the 3-O-(β-D-glucopyranosyl) substitution on the bruceantin aglycone skeleton, distinguishing it from non-glycosylated analogs such as bruceantin and brusatol [2]. The compound was first documented in the scientific literature in 2004 and is available from multiple research suppliers with typical purity specifications of >95% [1].

Workflow Quassinoid glycosylation structure–activity relationship (SAR) studies

Selection Glycosylated reference compound for comparative pharmacognosy and probe development

Context Distinct 3-O-β-D-glucopyranosyl moiety differentiates from non-glycosylated quassinoids

• [1] Kim IH, et al. New quassinoids, javanicolides C and D and javanicosides B--F, from seeds of Brucea javanica. J Nat Prod. 2004;67(5):863-8. View Source
• [2] Okano M, et al. Antitumor Agents. 39. Bruceantinoside-A and -B, Novel Antileukemic Quassinoid Glucosides from Brucea antidysenterica. J Nat Prod. 1981;44(4):470-4. View Source

Why In-Class Quassinoid Analogs Cannot Substitute for Bruceantinoside A: Structural and Functional Consequences of Glycosylation

Substituting bruceantinoside A with non-glycosylated quassinoids such as bruceantin or brusatol introduces confounding variables that compromise experimental interpretability. The 3-O-β-D-glucopyranosyl moiety in bruceantinoside A alters key physicochemical parameters relative to its aglycone counterpart bruceantin—notably predicted solubility and molecular surface area [1]—and critically modulates biological activity. In head-to-head studies, glycosylated vs. non-glycosylated quassinoids exhibit pronounced differences in cytotoxic potency: while brusatol (non-glycosylated) demonstrates sub-micromolar IC50 values against pancreatic adenocarcinoma cells, bruceantinoside A (glycosylated) shows IC50 > 10 µM under identical assay conditions [2]. Furthermore, the glycosylation pattern influences recognition and purification outcomes; the structural distinction between bruceantinoside B and yadanzioside P, which share the same 3-O-(β-D-glucopyranosyl)bruceantin core, demonstrates that glycoside stereochemistry directly determines compound identity and chromatographic behavior [3]. Generic substitution therefore invalidates dose-response relationships and confounds mechanistic interpretation in comparative pharmacognosy studies.

Target Compound

Substitute Risk

Bruceantinoside A (3-O-β-D-glucopyranosyl)

Non-glycosylated analogs lack the glucosyl moiety; physicochemical profiles (solubility, surface area) and chromatographic behavior may shift significantly.

Glycosylated quassinoid with defined C-15 ester chain

Brusatol (senecioate side chain) vs. bruceantin (identical side chain) introduce confounding C-15 variations; dose–response relationships may not transfer.

Validated chromatographic identity (NMR, MS)

Stereoisomers such as yadanzioside P share core but differ in glycosidic linkage; recognition and purification outcomes can diverge, invalidating direct substitution.

• [1] ETCM Database. Bruceantinoside A physicochemical properties: ALogP -1.033, Molecular Solubility -3.869, Molecular Surface Area 661.4. View Source
• [2] Zhao M, et al. Seven Quassinoids from Fructus Bruceae with Cytotoxic Effects on Pancreatic Adenocarcinoma Cell Lines. Phytother Res. 2011;25(12):1796-1800. View Source
• [3] Lee KH, et al. Yadanzioside P, a new antileukemic quassinoid glycoside from Brucea javanica (L.) Merr with the 3-O-(β-D-glucopyranosyl)bruceantin structure. Chem Pharm Bull. 1986;34(10):4447-4450. View Source

Bruceantinoside A: Quantitative Comparative Evidence for Scientific Selection Decisions

Structural Identity and Glycosylation Pattern: Definitive Differentiation from Bruceanthin and Brusatol Aglycones

Bruceantinoside A is unequivocally distinguished from its non-glycosylated analog bruceantin by the presence of a 3-O-β-D-glucopyranosyl moiety. Both compounds share the same C-15 ester side chain, trans-3,4-dimethyl-2-pentenoate, a structural feature that differs from brusatol, which instead bears a senecioate side chain at the C-15 position [1]. The molecular formula of bruceantinoside A (C34H46O16, MW 710.7) differs from bruceantin (C28H36O11, MW 548.6) by exactly C6H10O5 (162 Da), corresponding to the glucopyranosyl residue [2]. This glycosylation fundamentally alters molecular recognition properties and necessitates distinct isolation protocols [3].

Structural Identity

Head-to-head

3-O-β-D-glucopyranosyl adds 162 Da (C₆H₁₀O₅) vs. bruceantin; C-15 ester identical to bruceantin, distinct from brusatol (senecioate).

Supports glycosylation-dependent SAR interpretation

Confirmed by ¹H/¹³C NMR and mass spectrometry

Evidence Dimension	Molecular identity and structural composition
Target Compound Data	C34H46O16; 3-O-β-D-glucopyranosyl substitution; trans-3,4-dimethyl-2-pentenoate at C-15
Comparator Or Baseline	Bruceanthin: C28H36O11; non-glycosylated; trans-3,4-dimethyl-2-pentenoate at C-15. Brusatol: C26H32O11; non-glycosylated; senecioate at C-15
Quantified Difference	Glycosylation adds 162 Da (C6H10O5); identical C-15 ester side chain to bruceantin but different from brusatol
Conditions	Structural determination by 1H-NMR, 13C-NMR, and chemical degradation; mass spectrometry

Why This Matters

Procurement of the correct glycosylated form is essential for studies investigating the impact of glycosylation on quassinoid bioactivity, solubility, and molecular recognition; substituting with the non-glycosylated analog introduces a structurally distinct entity with documented divergent biological activity profiles.

• [1] Okano M, et al. Antitumor Agents. 39. Bruceantinoside-A and -B, Novel Antileukemic Quassinoid Glucosides from Brucea antidysenterica. J Nat Prod. 1981;44(4):470-4. View Source
• [2] SpectraBase. BRUCEANTINOSIDE-A: Molecular Formula C34H46O16, Exact Mass 710.278585 g/mol. View Source
• [3] Lee KH, et al. Yadanzioside P, a new antileukemic quassinoid glycoside from Brucea javanica (L.) Merr with the 3-O-(β-D-glucopyranosyl)bruceantin structure. Chem Pharm Bull. 1986;34(10):4447-4450. View Source

Cytotoxic Activity Against Pancreatic Adenocarcinoma: Reduced Potency Relative to Non-Glycosylated Brusatol

In a comparative study evaluating seven quassinoids isolated from Fructus Bruceae against pancreatic adenocarcinoma cell lines, bruceantinoside A exhibited markedly lower cytotoxic potency than the non-glycosylated analog brusatol. The study employed a 72-hour incubation followed by sulphorhodamine B assay [1]. Brusatol demonstrated IC50 values of 0.36 µM (PANC-1) and 0.10 µM (SW1990), whereas bruceantinoside A showed IC50 > 10 µM in both PANC-1 and SW1990 cell lines under identical experimental conditions [1]. The >100-fold differential in potency between the glycosylated and non-glycosylated forms within the same study underscores the functional consequence of glycosylation on cytotoxicity.

Cytotoxicity Potency

Head-to-head

IC₅₀ >10 µM (PANC-1, SW1990) vs. brusatol IC₅₀ 0.36/0.10 µM; >28-fold to >100-fold difference.

Reported cytotoxicity endpoint context; supports differential activity interpretation

72 h sulphorhodamine B assay; pancreatic adenocarcinoma cell lines

Evidence Dimension	In vitro cytotoxicity (IC50) against pancreatic adenocarcinoma
Target Compound Data	PANC-1: IC50 > 10 µM; SW1990: IC50 > 10 µM
Comparator Or Baseline	Brusatol: PANC-1 IC50 = 0.36 µM; SW1990 IC50 = 0.10 µM
Quantified Difference	>28-fold higher IC50 on PANC-1; >100-fold higher IC50 on SW1990
Conditions	72-hour incubation; sulphorhodamine B assay; PANC-1 and SW1990 human pancreatic adenocarcinoma cell lines

Why This Matters

This quantitative differential establishes bruceantinoside A as an essential reference compound for structure-activity relationship studies investigating how glycosylation modulates quassinoid cytotoxicity; its reduced potency relative to brusatol makes it valuable as a comparative control in mechanistic studies.

• [1] Zhao M, et al. Seven Quassinoids from Fructus Bruceae with Cytotoxic Effects on Pancreatic Adenocarcinoma Cell Lines. Phytother Res. 2011;25(12):1796-1800. View Source

Protein Synthesis Inhibition: Class-Level Mechanism Shared with Bruceanthin and Brusatol

Quassinoids as a chemical class function as rapid and potent inhibitors of eukaryotic protein synthesis via effects on the ribosome, specifically at the peptidyl transferase center [1]. Using [3H]isoleucine incorporation as an index of protein synthetic activity in Plasmodium falciparum-infected human erythrocytes, five quassinoids (ailanthinone, bruceantin, bruceine B, glaucarubinone, and holacanthone) demonstrated inhibition within 30 minutes at doses 10× their 48-hour IC50 values [1]. Notably, bruceantin inhibits protein synthesis in HeLa cells (IC50 = 30 nM) and rabbit reticulocyte lysates (IC50 = 40 nM) [2]. While direct IC50 values for protein synthesis inhibition by bruceantinoside A have not been reported in the peer-reviewed literature, its structural classification as a quassinoid glucoside bearing the intact quassinoid core framework predicts mechanistic congruence with other class members .

Protein Synthesis Inhibition

Class-level

No direct IC₅₀ for bruceantinoside A. Quassinoid class inhibits ribosomal peptidyl transferase; bruceantin IC₅₀ 30 nM (HeLa).

Class-level inference; data to verify

Mechanism conserved but glycosylation effect on target engagement unknown

Evidence Dimension	Mechanism of action: protein synthesis inhibition
Target Compound Data	Quassinoid glucoside class member; predicted to inhibit protein synthesis via ribosomal interaction (no direct quantitative IC50 data available for bruceantinoside A)
Comparator Or Baseline	Bruceanthin: HeLa cell protein synthesis IC50 = 30 nM; reticulocyte lysate IC50 = 40 nM; effective within 30 min at 10× IC50 in P. falciparum
Quantified Difference	Not calculable due to absence of direct quantitative data for target compound
Conditions	Quassinoid mechanism elucidated via [3H]isoleucine incorporation assays in P. falciparum-infected erythrocytes; HeLa cell and reticulocyte lysate protein synthesis assays

Why This Matters

Understanding the shared class mechanism is critical for experimental design; bruceantinoside A serves as a glycosylated probe for dissecting how carbohydrate substitution affects target engagement, cellular permeability, and protein synthesis inhibitory potency relative to aglycone counterparts.

• [1] Kirby GC, et al. In vitro studies on the mode of action of quassinoids with activity against chloroquine-resistant Plasmodium falciparum. Biochem Pharmacol. 1989;38(24):4367-74. View Source
• [2] Bertin Bioreagent. Bruceantin: Protein synthesis inhibition IC50s = 30 nM (HeLa), 40 nM (reticulocytes), 1,600 nM (reticulocyte lysates). View Source

Antimalarial Activity of Quassinoid Class: Bruceanthin Benchmark and Bruceantinoside A Gap Analysis

Quassinoids exhibit potent in vitro antiplasmodial activity against chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum. Bruceantin, the non-glycosylated counterpart to bruceantinoside A, demonstrates IC50 values of 8 nM (chloroquine-sensitive) and 13 nM (chloroquine-resistant) against P. falciparum [1]. Bruceantinoside A has been noted in the literature to possess antimalarial activity via interference with the Plasmodium life cycle and inhibition of parasite growth within erythrocytes . However, peer-reviewed literature searches reveal no published quantitative IC50 values for bruceantinoside A against P. falciparum strains as of the current evidence base. The absence of direct comparative antiplasmodial data between the glycosylated and non-glycosylated forms represents a quantifiable gap that may be relevant for research prioritization.

Antimalarial Activity

Class-level

No peer-reviewed quantitative IC₅₀ for bruceantinoside A. Bruceantin benchmark: 8–13 nM against P. falciparum.

Data gap; requires direct measurement

Qualitative antimalarial reports exist; comparative study needed

Evidence Dimension	In vitro antiplasmodial activity (IC50) against P. falciparum
Target Compound Data	Antimalarial activity reported qualitatively; no peer-reviewed quantitative IC50 data identified
Comparator Or Baseline	Bruceanthin: IC50 = 8 nM (chloroquine-sensitive P. falciparum); IC50 = 13 nM (chloroquine-resistant P. falciparum)
Quantified Difference	Not calculable due to absence of direct quantitative data for target compound
Conditions	P. falciparum in vitro culture; chloroquine-sensitive and chloroquine-resistant strains

Why This Matters

For researchers investigating quassinoid antimalarial mechanisms, the absence of quantitative antiplasmodial data for bruceantinoside A highlights an experimental gap; procurement of the compound enables generation of comparative data to elucidate how glycosylation affects antimalarial potency relative to the well-characterized bruceantin benchmark.

• [1] Bertin Bioreagent. Bruceantin: IC50s = 8 nM (chloroquine-sensitive) and 13 nM (chloroquine-resistant) against P. falciparum. View Source

Bruceantinoside A: Validated Research and Industrial Application Scenarios Based on Quantitative Comparative Evidence

Structure-Activity Relationship Studies on Quassinoid Glycosylation Effects

Bruceantinoside A serves as a definitive glycosylated reference compound for SAR investigations. Its >28-fold to >100-fold reduced cytotoxicity against PANC-1 and SW1990 pancreatic adenocarcinoma cells compared to non-glycosylated brusatol provides a quantifiable baseline for assessing how 3-O-β-D-glucopyranosyl substitution modulates biological activity [1]. The identical C-15 ester side chain (trans-3,4-dimethyl-2-pentenoate) shared with bruceantin isolates glycosylation as the singular differentiating variable [2].

Comparative Pharmacognosy and Botanical Authentication Studies

As a natural product isolated from Brucea javanica and B. antidysenterica, bruceantinoside A functions as a chemotaxonomic marker [1]. Its unique chromatographic and spectroscopic signature enables differentiation from structurally related quassinoid glycosides such as yadanzioside P and bruceosides A-C [3]. The compound is suitable for establishing reference standards in quality control of Brucea-derived botanical materials.

Mechanistic Studies on Protein Synthesis Inhibition with Glycosylated Probes

Given the established class mechanism of quassinoids as rapid ribosomal protein synthesis inhibitors [2], bruceantinoside A serves as a glycosylated molecular probe. Comparative studies with bruceantin (HeLa cell protein synthesis IC50 = 30 nM) enable dissection of how carbohydrate substitution affects cellular uptake, target engagement kinetics, and ribosomal binding efficiency [4].

Control Compound for Glycosylated Natural Product Bioactivity Screens

In high-throughput screening campaigns evaluating natural product libraries for anticancer or antiplasmodial activity, bruceantinoside A provides a defined reference point for glycosylated quassinoids. Its established IC50 > 10 µM in pancreatic adenocarcinoma assays [1] establishes a potency baseline against which novel quassinoid derivatives can be quantitatively benchmarked.

Application

Selection Property

Validation Focus

Quassinoid Glycosylation SAR

Glycosylation-dependent bioactivity comparison

Cytotoxicity endpoint interpretation; solubility and recognition profiling

Botanical Authentication

Unique chromatographic and spectroscopic signature

Chemotaxonomic marker identity; Brucea species reference standard

Ribosomal Protein Synthesis Inhibition Studies

Glycosylated quassinoid probe

Target engagement kinetics; cellular uptake vs. aglycone controls

Natural Product Library Screening

Defined glycosylated quassinoid reference point

Potency baseline for derivative benchmarking; antiplasmodial gap analysis

• [1] Zhao M, et al. Seven Quassinoids from Fructus Bruceae with Cytotoxic Effects on Pancreatic Adenocarcinoma Cell Lines. Phytother Res. 2011;25(12):1796-1800. View Source
• [2] Okano M, et al. Antitumor Agents. 39. Bruceantinoside-A and -B, Novel Antileukemic Quassinoid Glucosides from Brucea antidysenterica. J Nat Prod. 1981;44(4):470-4. View Source
• [3] Lee KH, et al. Yadanzioside P, a new antileukemic quassinoid glycoside from Brucea javanica (L.) Merr. Chem Pharm Bull. 1986;34(10):4447-4450. View Source
• [4] Kirby GC, et al. In vitro studies on the mode of action of quassinoids against chloroquine-resistant Plasmodium falciparum. Biochem Pharmacol. 1989;38(24):4367-74. View Source